Cas no 62484-51-9 (2-Propynoic acid, 3-(4-quinolinyl)-)

• Product Name: 2-Propynoic acid, 3-(4-quinolinyl)-
• CAS No: 62484-51-9
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 443221
• PubChem ID: 12311931
• Update Time: 2025-04-19

2-Propynoic acid, 3-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-quinolinyl)-
• 3-quinolin-4-ylprop-2-ynoic acid
• 62484-51-9
• AKOS020152314
• DTXSID30487320

• Inchi： 1S/C12H7NO2/c14-12(15)6-5-9-7-8-13-11-4-2-1-3-10(9)11/h1-4,7-8H,(H,14,15)
• InChI Key： PHBZCZNWQYXDEV-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CN=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19